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BP-1-102 Solubility and Stock Preparation

The core solubility issue with BP-1-102 is its high lipophilicity (LogP ~7.77), making it practically insoluble

in aqueous buffers or ethanol, but highly soluble in DMSO [1] [2]. The following table summarizes its key

solubility data:

Solvent Solubility Notes

DMSO ~100 mg/mL (159.6 mM) [3]

[1]

Recommended for stock solutions. Use fresh, moisture-free

DMSO.

Water Insoluble / <1 mg/mL [4] [1] Not suitable for direct dissolution.

Ethanol Insoluble / <1 mg/mL [3] [4]
[2]

Not suitable for direct dissolution.

Recommended Protocol: Preparing a 100 mg/mL DMSO Stock Solution

Calculation: Weigh out the desired amount of BP-1-102 (Molecular Weight: 626.59 g/mol [3]).
Solvent: Add the appropriate volume of fresh, high-quality, anhydrous DMSO to achieve a final

concentration of 100 mg/mL.
Example: To prepare 1 mL of stock solution, add 100 mg of BP-1-102 to 1 mL of DMSO [3].
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Mixing: Vortex or sonicate the mixture briefly until the solid is completely dissolved, resulting in a

clear solution.
Aliquoting: Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles and

repeated exposure to moisture from the air.
Storage: Store aliquots at -20°C or -80°C for long-term stability [1] [2].

Working Solutions & In Vivo Formulations

For cell-based assays, you will dilute the concentrated DMSO stock into your cell culture medium. The final

DMSO concentration in the medium should generally be kept below 0.1-0.5% to maintain cell viability.

For animal studies, BP-1-102's oral bioavailability allows for oral gavage administration [3] [5]. Due to its

insolubility in water, special formulations are required. Below are two validated in vivo formulations you can

use as a reference [3] [1]:

Formulation Composition
Final
Concentration

Preparation Notes

Oral/Injectable
Solution

5% DMSO + 40% PEG300 +
5% Tween 80 + 50% saline [3]

[1]

5 mg/mL (7.98
mM) [3]

Add solvents sequentially in
the order listed, ensuring the

solution is clear before adding
the next component [3].

Oral
Suspension

0.5-1%
Carboxymethylcellulose

sodium (CMC-Na) [3]

≥5 mg/mL [3] Suspend the compound in the
CMC-Na solution and mix

evenly to form a homogeneous
suspension [3].

Troubleshooting Guide

Issue Possible Cause Suggested Solution

Precipitation in
aqueous buffer

Low aqueous solubility;
DMSO stock diluted into an

incompatible buffer.

Ensure the final DMSO concentration is sufficient
to keep the compound in solution. Consider adding
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Issue Possible Cause Suggested Solution

a small amount of solubilizing agent (e.g., Tween

80) to the buffer.

Low
experimental
efficacy

Compound degradation due

to poor storage;
precipitation in working

solution.

Use fresh DMSO stock, avoid moisture absorption,

and confirm the compound is fully soluble in your
final working solution.

Inability to
dissolve in
DMSO

Use of old, hydrated DMSO;

insufficient mixing.

Always use fresh, anhydrous DMSO. Gently warm

the solution (e.g., to 37°C) while vortexing or
sonicating to aid dissolution [2].

Experimental Workflow Diagram

The following diagram illustrates the logical decision-making process for preparing and using BP-1-102 in

your experiments, from stock solution to final application:
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I hope this technical guide helps you successfully work with BP-1-102 in your experiments.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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